Cas no 2167146-28-1 (2-4-(trifluoromethoxy)phenylethane-1-thiol)

• Product Name: 2-4-(trifluoromethoxy)phenylethane-1-thiol
• CAS No: 2167146-28-1
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 6518412
• PubChem ID: 143744883
• Update Time: 2025-09-24

2-4-(trifluoromethoxy)phenylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-4-(trifluoromethoxy)phenylethane-1-thiol
• EN300-1937148
• 2-[4-(Trifluoromethoxy)phenyl]ethanethiol
• 2167146-28-1
• MRACLMONAWYCLU-UHFFFAOYSA-N
• 2-[4-(trifluoromethoxy)phenyl]ethane-1-thiol

• Inchi： 1S/C9H9F3OS/c10-9(11,12)13-8-3-1-7(2-4-8)5-6-14/h1-4,14H,5-6H2
• InChI Key： MRACLMONAWYCLU-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 222.03262057g/mol
• Monoisotopic Mass: 222.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-4-(trifluoromethoxy)phenylethane-1-thiol

Comprehensive Overview of 2-4-(Trifluoromethoxy)phenylethane-1-thiol (CAS No. 2167146-28-1)

2-4-(Trifluoromethoxy)phenylethane-1-thiol (CAS No. 2167146-28-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethoxy group attached to a phenyl ring, which is further linked to an ethane-thiol moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 2-4-(trifluoromethoxy)phenylethane-1-thiol has surged, driven by their enhanced metabolic stability and lipophilicity. Researchers are actively exploring its applications in drug discovery, especially for CNS disorders and inflammatory diseases. The trifluoromethoxy group, in particular, is known to improve binding affinity to biological targets, making this compound a hotspot in medicinal chemistry.

From an industrial perspective, CAS No. 2167146-28-1 is also being investigated for its potential in crop protection. The thiol group can act as a reactive handle for further derivatization, enabling the development of novel pesticides and herbicides. This aligns with the growing focus on sustainable agriculture and the need for eco-friendly alternatives to traditional agrochemicals.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-4-(trifluoromethoxy)phenylethane-1-thiol. Its stability under various pH conditions and solubility profiles are frequently studied to optimize its use in formulation development. These studies are critical for ensuring reproducibility in large-scale synthesis.

The compound’s relevance extends to material science, where its thiol group facilitates surface functionalization in nanotechnology applications. For instance, it can be used to modify gold nanoparticles for sensor development, a topic of high interest in diagnostics and environmental monitoring.

Given the rising interest in personalized medicine, 2-4-(trifluoromethoxy)phenylethane-1-thiol is also being explored for its role in prodrug design. Its ability to serve as a bioisostere for other functional groups makes it a versatile tool in structure-activity relationship (SAR) studies. This has led to increased patent filings and publications, reflecting its commercial and academic value.

In summary, 2-4-(trifluoromethoxy)phenylethane-1-thiol (CAS No. 2167146-28-1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and adaptability position it as a key player in advancing research and innovation in these fields.